Cas no 100327-49-9 (1H-1,2,4-Triazole-1-butanamine, dihydrochloride)
100327-49-9 structure
Product Name:1H-1,2,4-Triazole-1-butanamine, dihydrochloride
CAS No:100327-49-9
MF:C6H14Cl2N4
MW:213.108158588409
CID:1125275
PubChem ID:20266537
Update Time:2025-04-20
1H-1,2,4-Triazole-1-butanamine, dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,4-Triazole-1-butanamine, dihydrochloride
- 1H-1,2,4-triazole-1-butanamine dihydrochloride
- 4-(1H-1,2,4-Triazol-1-yl)butylamine dihydrochloride
- SHYRVOLTJNZLFH-UHFFFAOYSA-N
- 1-(4-Aminobut-1-yl)-1H-1,2,4-triazole dihydrochloride
- 100327-49-9
- 4-(1H-1,2,4-triazol-1-yl)butanamine dihydrochloride
- 4-(1,2,4-triazol-1-yl)butan-1-amine;dihydrochloride
- SCHEMBL10993801
-
- Inchi: 1S/C6H12N4.2ClH/c7-3-1-2-4-10-6-8-5-9-10;;/h5-6H,1-4,7H2;2*1H
- InChI Key: SHYRVOLTJNZLFH-UHFFFAOYSA-N
- SMILES: Cl.Cl.N1(C=NC=N1)CCCCN
Computed Properties
- Exact Mass: 212.059552g/mol
- Monoisotopic Mass: 212.059552g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 85.8
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 213.11g/mol
- Topological Polar Surface Area: 56.7Ų
1H-1,2,4-Triazole-1-butanamine, dihydrochloride Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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